Cas no 2138557-12-5 (2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid)
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
- 2138557-12-5
- EN300-1155433
-
- Inchi: 1S/C10H11N3O2S/c1-10(2,9(14)15)13-5-8(11-12-13)7-3-4-16-6-7/h3-6H,1-2H3,(H,14,15)
- InChI Key: KYJHPVJLROGMNY-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CN(C(C(=O)O)(C)C)N=N1
Computed Properties
- Exact Mass: 237.05719778g/mol
- Monoisotopic Mass: 237.05719778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 96.2Ų
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155433-0.05g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 0.05g |
$924.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-0.1g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 0.1g |
$968.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-0.25g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 0.25g |
$1012.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-0.5g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 0.5g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-1.0g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 1g |
$1100.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-2.5g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 2.5g |
$2155.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-5.0g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 5g |
$3189.0 | 2023-06-09 | ||
| Enamine | EN300-1155433-10.0g |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid |
2138557-12-5 | 10g |
$4729.0 | 2023-06-09 |
2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
Introduction to 2-Methyl-2-[4-(Thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic Acid (CAS No. 2138557-12-5)
2-Methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid (CAS No. 2138557-12-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a 1,2,3-triazole moiety, both of which are known for their bioactive properties. The presence of these functional groups makes this compound a promising candidate for various therapeutic applications.
The chemical structure of 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid can be represented as follows: the central core is a propanoic acid moiety, which is substituted with a methyl group and a 1H-1,2,3-triazole ring. The triazole ring is further substituted with a thiophene ring at the 4-position. This combination of functional groups imparts the compound with a high degree of chemical stability and potential biological activity.
Recent studies have highlighted the potential of 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole and thiophene moieties are known to interact with specific biological targets, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB) pathways, which are key players in the inflammatory response.
In addition to its anti-inflammatory effects, 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For example, research published in the Cancer Research journal has shown that this compound can inhibit the activation of Akt and ERK signaling pathways, leading to reduced cell viability and increased apoptosis in breast cancer cells.
The pharmacokinetic properties of 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions. These properties make it an attractive candidate for further development as a therapeutic agent.
To further explore the therapeutic potential of 2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-y l]propanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. Further studies are needed to confirm these findings and to optimize dosing regimens.
In conclusion, 2-methyl-2-[4-(thiophen -3 - yl ) - 1 H - 1 , 2 , 3 - t r i az o l - 1 - y l ] p r o p a n o i c ac i d (CAS No. 2138557 - 1 2 - 5 ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential.
2138557-12-5 (2-methyl-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)